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Compound of Interest

Compound Name: 3-Bromo-1,1,1-trifluoroacetone

Cat. No.: B149082 Get Quote

Essential Safety Guide for Handling 3-Bromo-
1,1,1-trifluoroacetone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-1,1,1-trifluoroacetone (CAS No. 431-35-6). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risks.

Immediate Safety Concerns
3-Bromo-1,1,1-trifluoroacetone is a highly flammable liquid and vapor that can cause severe

skin burns, serious eye damage, and respiratory irritation.[1][2] It is also classified as a

lachrymator, meaning it can cause tearing.[1] In case of fire, it may produce hazardous

decomposition products.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required and recommended PPE for handling this chemical.
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PPE Category Specification Rationale

Eye and Face

Chemical splash goggles are

mandatory. A face shield

should be worn in conjunction

with goggles, especially when

handling larger quantities or

when there is a splash risk.[1]

[3]

To protect against severe eye

damage from splashes.[1]

Hand

Protective gloves are required.

[1] Nitrile gloves offer good

general protection, while

neoprene can be suitable for

moderate exposure.[3][4] For

extended contact or handling

of larger quantities, consider

heavier-duty gloves. Always

inspect gloves for integrity

before use.

To prevent severe skin burns

upon contact.[1]

Body

A lab coat is the minimum

requirement.[3] For tasks with

a higher risk of splashing, wear

fire/flame resistant and

impervious clothing.[2] Ensure

clothing covers all exposed

skin.

To protect the skin from burns

and chemical exposure.[5]

Respiratory

Work in a well-ventilated area,

preferably under a chemical

fume hood.[1][6] If ventilation

is inadequate or if exposure

limits are exceeded, use a

NIOSH/MSHA-approved

respirator with a type ABEK

(EN14387) filter.[7][8]

To prevent respiratory tract

irritation and the inhalation of

harmful vapors.[1]
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Footwear
Closed-toe shoes are

mandatory in the laboratory.[3]

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Read and understand the Safety Data Sheet (SDS) before starting any work.[1]

Ensure that a safety shower and an emergency eyewash station are readily accessible

and in good working order.[1]

Work in a well-ventilated area, such as a certified chemical fume hood.[1]

Remove all potential ignition sources from the work area, as the chemical is highly

flammable.[1][9] Use non-sparking tools.[1]

Handling:

Don the appropriate PPE as outlined in the table above.

Ground and bond containers and receiving equipment to prevent static discharge.[9]

Avoid direct contact with the skin and eyes and do not breathe the vapors.[1]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1]

[9]

The recommended storage temperature is 2-8°C in an explosion-proof refrigerator.[1]

Store in the original container, which should be kept tightly sealed.[9]

Incompatible materials to avoid include strong acids, strong bases, and strong oxidizing

agents.[1]
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Disposal Plan
Waste Collection: Collect all waste containing 3-Bromo-1,1,1-trifluoroacetone in a suitable,

labeled, and closed container.[5]

Disposal Route: Dispose of the chemical waste through an approved waste disposal plant.[6]

Do not discharge into sewers or waterways.[5]

Container Decontamination: Empty containers should be decontaminated before disposal.[5]

Emergency Procedures
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Emergency Situation First-Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[1][6]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, removing contact lenses

if present and easy to do. Continue rinsing.

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5]

Chemical Spill

Evacuate the area. Remove all ignition sources.

Ventilate the area. For small spills, absorb with

an inert dry material and place in a suitable

container for disposal. For large spills, dike the

area to contain the spill and use a pump or

vacuum for recovery. Use explosion-proof

equipment.[1]

Chemical Spill Response Workflow
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Chemical Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Remove Ignition Sources

Ventilate the Area
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(Use inert absorbent material)
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Absorb with Dry Material
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Dike the Area

No

Collect into Labeled Container

Decontaminate Spill Area

Recover with Pump/Vacuum
(Explosion-proof equipment)

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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